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Compound of Interest

Compound Name: Apoptosis inducer 33

Cat. No.: B11118168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
"Apoptosis Inducer 33," identified as Compound 33, is a novel C-14 sulfonate derivative of

tetrandrine. It has demonstrated significant pro-apoptotic effects in hepatocellular carcinoma

(HCC) cells. This document provides detailed application notes and protocols for the

experimental use of Compound 33, summarizing quantitative data, outlining experimental

methodologies, and visualizing key cellular pathways.

Quantitative Data Summary
The following tables provide a summary of the effective concentrations and dosages of

Compound 33 and its parent compound, tetrandrine, in various experimental setups.

Table 1: In Vitro Concentrations of Compound 33 for Apoptosis Induction in HCC Cells

Cell Line Concentration Range Observed Effect

HepG-2 1 - 4 µM
Dose-dependent increase in

apoptosis.[1]

SMMC-7721 1 - 4 µM
Dose-dependent increase in

apoptosis.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11118168?utm_src=pdf-interest
https://www.benchchem.com/product/b11118168?utm_src=pdf-body
https://www.thermofisher.com/ar/es/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://www.thermofisher.com/ar/es/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11118168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: In Vivo Dosage of Tetrandrine and its Derivatives in Mouse Models

Compound Dosage Animal Model
Administration
Route

Observed
Effect

Tetrandrine 2 mg/mouse/day

MDA-MB-231

breast cancer

xenograft mice

Intragastric

Inhibition of

tumor growth

and induction of

apoptosis.[2]

Tetrandrine 25 mg/kg/day

Panc-1

pancreatic

cancer xenograft

mice

Oral
Reduction in

tumor growth.[3]

Tetrandrine

30, 90, 150

mg/kg/day for 14

days

Female BALB/c

mice (sub-

chronic toxicity

study)

Intravenous

90 mg/kg/day

considered a

safe application

dose.[4]

Note: In vivo data for the specific "Compound 33" is not yet available. The provided data for

tetrandrine and its derivatives can be used as a starting point for dose-ranging studies, but

optimization for Compound 33 is necessary.

Signaling Pathway of Tetrandrine Derivatives
Tetrandrine and its derivatives, including Compound 33, induce apoptosis through a multi-

faceted mechanism involving the intrinsic mitochondrial pathway and modulation of other key

signaling cascades.
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Upstream Signaling Modulation Mitochondrial (Intrinsic) Pathway Regulation

Caspase Cascade Execution

Compound 33
(Tetrandrine Derivative)

Hippo/YAP Pathway

IRE1α/JNK/CHOP Pathway

Bcl-2
(Anti-apoptotic)

Inhibits Bax
(Pro-apoptotic)

Activates

Mitochondrion
Permeabilizes

Cytochrome c
Release Caspase-9

(Initiator)
Activates Caspase-3

(Executioner)
Activates

PARP

Cleaves

Apoptosis
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Seed and Culture Cells

Treat with Compound 33
(0, 1, 2, 4 µM)

Incubate for 24-48h

Harvest Cells
(Adherent + Floating)

Wash with Cold PBS

Resuspend in 1X Binding Buffer

Add Annexin V-FITC and PI

Incubate 15 min at RT (Dark)

Analyze by Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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